Cas no 105879-35-4 (Benzeneacetamide, N-methyl-N-(1-methylethyl)-)

• Product Name: Benzeneacetamide, N-methyl-N-(1-methylethyl)-
• CAS No: 105879-35-4
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 1162217
• PubChem ID: 13736179
• Update Time: 2025-04-20

Benzeneacetamide, N-methyl-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, N-methyl-N-(1-methylethyl)-
• N-methyl-2-phenyl-N-propan-2-ylacetamide
• SCHEMBL5053649
• N-Methyl-2-phenyl-N-(propan-2-yl)acetamide
• 105879-35-4
• DTXSID70548000

• Inchi： 1S/C12H17NO/c1-10(2)13(3)12(14)9-11-7-5-4-6-8-11/h4-8,10H,9H2,1-3H3
• InChI Key： QTQWASLKFWGSCN-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)N(C)C(C)C

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.3Ų